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Compound of Interest

Compound Name: 2-Hydrazinobenzothiazole

Cat. No.: B1674376 Get Quote

A Comprehensive Technical Guide to 2-
Hydrazinobenzothiazole
An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 2-hydrazinobenzothiazole, a versatile

heterocyclic compound. It serves as a critical building block in the synthesis of various

biologically active molecules, making it a compound of significant interest in medicinal

chemistry, agricultural science, and material science. This document outlines its chemical

registry information, physicochemical properties, detailed synthesis protocols, and key

applications, with a focus on its role in drug development.

Registry Information and Physicochemical
Properties
2-Hydrazinobenzothiazole is a solid, crystalline powder, typically white to light orange in

color[1][2]. Its core structure features a bicyclic benzothiazole ring system bonded to a

hydrazine group[3]. This unique combination of functional groups makes it a valuable

intermediate for further chemical modifications[4].
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Identifier Value Reference

CAS Number 615-21-4 [1][2][5][6][7][8][9]

EC Number 210-416-6 [5][6][8]

MDL Number MFCD00041849 [2][6][8]

PubChem Substance ID 24883194 [6][8]

Reaxys Registry Number 5061

UNSPSC Code 12352100 [2][6]

| FDA UNII | JS4DO3CU7W |[2] |

Table 2: Physicochemical and Spectral Data

Property Value Reference

Molecular Formula C₇H₇N₃S [1][2][5][6][7][8]

Molecular Weight 165.22 g/mol [1][2][5][6][7][8]

Physical Form Solid, powder to crystal [1][2][5][8]

Melting Point 198-202 °C [1][2][6][8]

Boiling Point (Predicted) 325.8 - 352.4 °C [1][2][5]

Density (Estimate) 1.24 - 1.35 g/cm³ [1][2][9]

pKa (Predicted) 2.81 ± 0.20 [1][2]

InChI Key
JYSUYJCLUODSLN-

UHFFFAOYSA-N
[1][2][6][8]

| SMILES String | NNc1nc2ccccc2s1 |[6][8] |
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The synthesis of 2-hydrazinobenzothiazole and its derivatives can be achieved through

several routes. The most common methods involve the nucleophilic substitution of a leaving

group at the 2-position of the benzothiazole ring with hydrazine.

A widely cited method involves the reaction of 2-mercaptobenzothiazole with hydrazine

hydrate. This protocol is noted for its efficiency and straightforward procedure.

Experimental Protocol:

A mixture of 2-mercaptobenzothiazole and an excess of 80% hydrazine hydrate is prepared

in a suitable solvent, such as ethanol[3][10].

The reaction mixture is heated under reflux for a specified period[3].

The progress of the reaction can be monitored using techniques like Thin Layer

Chromatography (TLC).

Upon completion, the mixture is cooled, often in an ice bath, to facilitate the precipitation of

the product[10].

The resulting solid is collected by filtration, washed with cold water and/or ethanol to remove

impurities, and then purified by recrystallization from a suitable solvent like ethanol[10].
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Caption: General workflow for the synthesis of 2-hydrazinobenzothiazole.
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2-Hydrazinobenzothiazole is a valuable precursor for creating a library of derivatives. For

instance, N'-substituted monohydrazides of dicarboxylic acids can be prepared by reacting it

with anhydrides.

Experimental Protocol:

Dissolve 2-hydrazinobenzothiazole (e.g., 0.020 mol) in heated 96% ethanol (e.g., 150 cm³)

[11].

Remove the heat source and add the corresponding dicarboxylic acid anhydride (0.020 mol)

in small portions while stirring[11].

Crystallization of the product typically begins within 2-3 minutes[11].

After cooling the mixture to room temperature (approx. 20 °C), collect the product using a

Büchner funnel[11].

Wash the collected solid under suction with water and then with ethanol to remove residual

reactants[11].

Applications and Biological Activity
The unique chemical structure of 2-hydrazinobenzothiazole makes it a versatile intermediate

in several fields.

Pharmaceutical Development: It is a key building block in the synthesis of novel therapeutic

agents. Derivatives have shown significant potential as anticancer agents by targeting

enzymes like lactate dehydrogenase (LDH) or exhibiting antiproliferative activity against

various human cancer cell lines, including breast cancer (MCF-7) and pancreatic

adenocarcinoma (Capan-1)[4][10][12].

Agricultural Chemicals: The compound is used to formulate agrochemicals, including

effective fungicides and herbicides for crop protection[4].

Analytical Chemistry: It is employed in analytical methods, such as for the detection of heavy

metals and in spectrophotometric analysis[4][13].
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Material Science: 2-Hydrazinobenzothiazole can be incorporated into polymers to enhance

their thermal stability and mechanical properties[4].

The biological activity of its derivatives is a major focus of current research. Studies have

demonstrated that modifications to the hydrazine group can lead to compounds with potent and

selective biological effects, including antibacterial and anticancer properties[10][12].
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Caption: Logical flow from 2-hydrazinobenzothiazole to its applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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